Bometolol Hydrochloride

• Molecular Formula: C25H33ClN2O7
• Molecular Weight: 509.0 g/mol
• IUPAC Name: 5-[3-[2-(3,4-dimethoxyphenyl)ethylamino]-2-hydroxypropoxy]-8-(2-oxopropoxy)-3,4-dihydro-1H-quinolin-2-one;hydrochloride
• InChI: InChI=1S/C25H32N2O7.ClH/c1-16(28)14-33-22-8-7-20(19-5-9-24(30)27-25(19)22)34-15-18(29)13-26-11-10-17-4-6-21(31-2)23(12-17)32-3;/h4,6-8,12,18,26,29H,5,9-11,13-15H2,1-3H3,(H,27,30);1H
• InChI Key: KCHIAYQOQVIORJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=C2C(=C(C=C1)OCC(CNCCC3=CC(=C(C=C3)OC)OC)O)CCC(=O)N2.Cl

Description

Bometolol Hydrochloride is a beta-adrenergic blocking agent primarily used in the research of cardiovascular diseases such as hypertension. It is known for its ability to lower blood pressure and decrease heart rate in hypertensive conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bometolol Hydrochloride involves multiple steps, including the reaction of specific organic compounds under controlled conditions. The detailed synthetic route and reaction conditions are proprietary and typically not disclosed in public literature.

Industrial Production Methods

Industrial production of this compound follows standard pharmaceutical manufacturing protocols, ensuring high purity and consistency. The compound is typically produced in large-scale reactors under stringent quality control measures to meet regulatory standards .

Chemical Reactions Analysis

Types of Reactions

Bometolol Hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium on carbon. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce dehydroxylated compounds .

Scientific Research Applications

Bometolol Hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a model compound to study beta-adrenergic blocking mechanisms.

Biology: Investigated for its effects on cellular signaling pathways.

Medicine: Studied for its potential therapeutic effects in treating cardiovascular diseases.

Industry: Utilized in the development of new pharmaceutical formulations.

Mechanism of Action

Bometolol Hydrochloride exerts its effects by blocking beta-adrenergic receptors, which are involved in the regulation of heart rate and blood pressure. By inhibiting these receptors, the compound reduces the heart rate and dilates blood vessels, leading to lower blood pressure. The molecular targets include beta-1 and beta-2 adrenergic receptors, and the pathways involved are related to the sympathetic nervous system .

Comparison with Similar Compounds

Similar Compounds

Propranolol: Another beta-adrenergic blocker used for similar cardiovascular conditions.

Atenolol: A selective beta-1 blocker with similar therapeutic applications.

Metoprolol: Known for its cardioselective properties and used in treating hypertension and angina.

Uniqueness

Bometolol Hydrochloride is unique due to its specific beta-adrenergic blocking profile, which provides a distinct pharmacological effect compared to other beta-blockers. Its ability to lower blood pressure without significant side effects makes it a valuable compound in cardiovascular research .